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Compound of Interest

Compound Name: 10-Undecenal

Cat. No.: B094395 Get Quote

Technical Guide: Physical Properties of Undec-
10-enal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of undec-10-

enal (CAS No: 112-45-8), a significant aldehyde in the fields of fragrance, flavor, and

pharmaceutical intermediates. The focus is on its boiling point and density, presenting

quantitative data, detailed experimental protocols for their determination, and workflow

visualizations.

Quantitative Physical Properties
The physical properties of undec-10-enal have been reported across various sources. The

following table summarizes the key quantitative data for its boiling point and density.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b094395?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions Source(s)

Boiling Point 235.00 °C @ 760.00 mm Hg [1][2]

239.939 °C @ 760 mmHg [3]

233.00 °C Not Specified [4]

98.00 to 100.00 °C @ 3.00 mm Hg [1][2][5]

Density 0.840 - 0.850 g/cm³ Not Specified [2][5]

0.831 g/cm³ Not Specified [3]

0.8352 g/cm³ Not Specified [4]

0.84 g/mL @ 25 °C [6]

Note: Variations in reported values can be attributed to differences in experimental methods,

sample purity, and atmospheric pressure corrections.

Experimental Protocols
Accurate determination of physical properties is critical for substance identification, purity

assessment, and process design. The following sections detail standard laboratory protocols

for measuring the boiling point and density of a liquid compound like undec-10-enal.

Determination of Boiling Point (Micro Method)
For research purposes where sample volumes may be limited, the micro-boiling point method

is a convenient and accurate procedure.[7][8]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.[8][9]

Materials:

Small test tube (e.g., 150mm diameter)

Capillary tube (sealed at one end)
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Thermometer or digital temperature probe

Heating apparatus (e.g., Thiele tube with heating oil, or a metal heating block on a hot plate)

[7]

Clamps and stand

Sample of undec-10-enal (~0.5 - 1 mL)

Procedure:

Sample Preparation: Place a few milliliters of undec-10-enal into the small test tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid and the sealed end pointing upwards.[9]

Apparatus Assembly:

Securely clamp the test tube.

Immerse a thermometer into the test tube, ensuring the bulb is near the sample but not

touching the bottom of the tube.

Place the entire assembly into the heating apparatus (e.g., Thiele tube). The heating oil or

block should be level with the sample in the test tube.

Heating: Begin to heat the apparatus slowly and gently.[9]

Observation: As the liquid heats, a stream of air bubbles will first be expelled from the

capillary tube. As the temperature approaches the boiling point, a rapid and continuous

stream of vapor bubbles will emerge from the capillary.[7]

Temperature Recording: Once a steady stream of bubbles is observed, turn off the heat. The

liquid will begin to cool. The boiling point is the temperature recorded the instant the bubble

stream stops and the liquid begins to be drawn up into the capillary tube.[7]

Pressure Correction: Record the ambient atmospheric pressure. If it deviates significantly

from 760 mmHg, a correction may be necessary for standardization.
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Determination of Density
The density, a fundamental physical property, is determined by measuring the mass of a known

volume of the substance.[10]

Objective: To calculate the mass per unit volume of undec-10-enal.

Materials:

Electronic balance (accurate to at least 0.001 g)

Graduated cylinder or a more precise volumetric pipette (e.g., 10 mL)[11]

Beaker

Thermometer

Sample of undec-10-enal

Procedure:

Mass of Empty Container: Using the electronic balance, measure and record the mass of a

clean, dry beaker or graduated cylinder.[11]

Volume Measurement: Carefully transfer a precise volume (e.g., 10 mL) of undec-10-enal

into the weighed container using a graduated cylinder or pipette. Read the volume from the

bottom of the meniscus for accuracy.[10][11]

Mass of Container and Liquid: Weigh the container with the undec-10-enal sample and

record the combined mass.

Temperature Measurement: Measure and record the temperature of the liquid, as density is

temperature-dependent.[10]

Calculation:

Calculate the mass of the undec-10-enal by subtracting the mass of the empty container

from the combined mass.
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Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).[10][12]

Repeat the measurement multiple times and average the results to ensure precision.[11]

Visualized Workflows
The following diagrams, generated using Graphviz, illustrate the logical flow of the

experimental protocols described above.
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Caption: Workflow for Micro-Boiling Point Determination.
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Caption: Workflow for Density Determination of a Liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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